Cas no 341964-78-1 (2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 341964-78-1
• MF: C₂₀H₁₉Cl₂F₃N₂O₅S
• MW: 527.341472864151
• CID: 5025727
• Update Time: 2025-05-20

2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-2-({[3-(trifluoromethyl)phenyl]carbamoyl}methanesulfonyl)acetamide
• 2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C20H19Cl2F3N2O5S/c1-11(2)32-17-8-16(14(21)7-15(17)22)27-19(29)10-33(30,31)9-18(28)26-13-5-3-4-12(6-13)20(23,24)25/h3-8,11H,9-10H2,1-2H3,(H,26,28)(H,27,29)
• InChI Key： JBWSDYDPTVDRQQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(CS(CC(NC1C=CC=C(C(F)(F)F)C=1)=O)(=O)=O)=O)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 792
• XLogP3: 5.4
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide

Professional Introduction to Compound with CAS No. 341964-78-1 and Product Name: 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide

Compound with the CAS number 341964-78-1 and the product name 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfonyl}-N-[3-(trifluoromethyl)phenyl]acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The detailed analysis of its molecular structure, synthesis pathways, and biological activities provides a comprehensive understanding of its significance in modern pharmaceutical development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a sulfonyl group, an amide moiety, and aromatic rings with halogen substitutions. The presence of 2,4-dichloro-5-isopropoxyaniline and 3-(trifluoromethyl)phenyl groups contributes to its distinct chemical reactivity and interaction potential with biological targets. Such structural features are often exploited in the design of novel pharmaceutical agents to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in the development of compounds that exhibit potent inhibitory effects on various enzymatic targets relevant to human health. The sulfonyl group in this compound plays a crucial role in modulating the activity of enzymes such as kinases and proteases, which are frequently implicated in disease pathways. Furthermore, the trifluoromethyl substituent is known to improve metabolic stability and binding interactions, making it a valuable feature in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex core structure. The introduction of the sulfonyl group is particularly critical and necessitates careful optimization to achieve the desired regioselectivity.

Biological activity studies have revealed that this compound exhibits promising properties as an inhibitor of certain therapeutic targets. Preliminary in vitro assays have demonstrated its ability to modulate the activity of enzymes involved in inflammatory responses and cell signaling pathways. These findings align with current research trends aimed at developing small-molecule inhibitors for treating chronic diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic profile of this compound is another area of interest. The presence of lipophilic groups like the isopropoxy moiety influences its solubility and distribution within biological systems. Optimization of these properties is essential for achieving effective drug delivery and therapeutic efficacy. Computational modeling techniques are increasingly being utilized to predict and refine these pharmacokinetic parameters before experimental validation.

Emerging research suggests that derivatives of this compound may have applications beyond traditional pharmaceuticals. For instance, their structural motifs could be adapted for use in materials science, particularly in the development of advanced polymers with tailored functionalities. The versatility of such compounds underscores the importance of interdisciplinary approaches in chemical research.

The regulatory landscape for novel chemical entities like this one is continually evolving. Compliance with international guidelines ensures that their development proceeds safely and ethically. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential for advancing both scientific innovation and public health outcomes.

In conclusion, compound with CAS No. 341964-78-1 represents a compelling example of how intricate molecular structures can lead to novel therapeutic agents. Its unique combination of functional groups and promising biological activities positions it as a valuable candidate for further investigation. As research progresses, it is anticipated that insights gained from studying this compound will contribute significantly to advancements in medicinal chemistry and drug discovery.